(6-Ethoxy-1,3-benzothiazol-2-yl)acetonitrile
Overview
Description
(6-Ethoxy-1,3-benzothiazol-2-yl)acetonitrile, commonly referred to as EBTA, is a heterocyclic compound with a wide range of applications in the scientific and industrial fields. Its unique structure provides a variety of properties that make it an attractive option for a variety of research and development projects. In
Scientific Research Applications
Synthesis of Benzothiazole Derivatives
Benzothiazoles, including (6-Ethoxy-1,3-benzothiazol-2-yl)acetonitrile, are used as building blocks for organic and organoelement synthesis . They are highly reactive, allowing for easy functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety . This makes them valuable in the synthesis of pharmacologically active heterocycles .
Development of New Drugs and Materials
The unique properties of benzothiazoles make them useful in the development of new drugs and materials . Their high reactivity and easy functionalization allow for the creation of a wide variety of compounds with potential therapeutic or industrial applications .
Green Chemistry Applications
Benzothiazoles can be synthesized using green chemistry principles and simple reagents . This makes them environmentally friendly and sustainable options for various chemical processes .
Synthesis of Biologically Active Compounds
Benzothiazoles are used in the synthesis of biologically active and industrially demanded compounds . They are particularly useful in the creation of aromatic azoles, which have a wide range of applications in medicinal chemistry .
Antimicrobial Studies
Benzothiazole derivatives have been found to exhibit antimicrobial activity . For example, aminothiazole-linked metal chelates, including those derived from (6-ethoxy-1,3-benzothiazol-2-yl)acetonitrile, have shown strong action against various microbial species .
Antioxidant Activity
Compounds derived from (6-ethoxy-1,3-benzothiazol-2-yl)acetonitrile have demonstrated antioxidant activity . This makes them potentially useful in the treatment of diseases associated with oxidative stress .
Mechanism of Action
Target of Action
Similar compounds have shown strong action against various microbial species .
Mode of Action
It’s known that the compound is part of a class of aminothiazole schiff base ligands, which are designed by reacting 1,3-thiazol-2-amine and 6-ethoxy-1,3-benzothiazole-2-amine separately with 3-methoxy-2-hydroxybenzaldehyde . These ligands are then used for chelation with bivalent metal chlorides .
Biochemical Pathways
The compound is part of a class of aminothiazole schiff base ligands, which have been found to exhibit antimicrobial and antioxidant activities .
Result of Action
The compound has shown strong action against various microbial species, including Gram-positive Micrococcus luteus and Gram-negative Escherichia coli . It also exhibits antifungal activity against Aspergillus niger and Aspergillus terreus species . The antioxidant activity of the compound has also been evaluated .
properties
IUPAC Name |
2-(6-ethoxy-1,3-benzothiazol-2-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2OS/c1-2-14-8-3-4-9-10(7-8)15-11(13-9)5-6-12/h3-4,7H,2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIFUNHGTZYPDGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20634361 |
Source
|
| Record name | (6-Ethoxy-1,3-benzothiazol-2-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20634361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Ethoxy-1,3-benzothiazol-2-yl)acetonitrile | |
CAS RN |
207400-12-2 |
Source
|
| Record name | (6-Ethoxy-1,3-benzothiazol-2-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20634361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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